Cas no 2172143-55-2 (tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate)

• Product Name: tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate
• CAS No: 2172143-55-2
• MF: C₁₂H₂₀FNO₅S
• MW: 309.354306221008
• CID: 6224743
• PubChem ID: 165868709
• Update Time: 2025-10-19

tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate
• EN300-1478955
• tert-butyl 5-[(fluorosulfonyl)methyl]-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• 2172143-55-2

• Inchi： 1S/C12H20FNO5S/c1-11(2,3)19-10(15)14-7-12(8-14)4-5-18-9(12)6-20(13,16)17/h9H,4-8H2,1-3H3
• InChI Key： IQBZHCHFZFPUEN-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CN(C(=O)OC(C)(C)C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 309.10462207g/mol
• Monoisotopic Mass: 309.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate

tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate (CAS No. 2172143-55-2) has emerged as a significant molecule of interest. This compound, with its unique structural features and promising applications, has garnered attention from researchers across various disciplines. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The name tert-butyl 5-(fluorosulfonyl)methyl highlights the presence of a tert-butyl group and a fluorosulfonyl substituent on the methyl position of the spiro ring system. The spiro structure, specifically 6-oxa-2-azaspiro3.4octane, is a unique bicyclic framework that combines an oxygen atom (6-oxa) and a nitrogen atom (2aza) within the ring system. This structural complexity contributes to its intriguing chemical properties and potential for diverse applications.

Recent studies have focused on the synthesis of this compound, employing innovative methodologies to achieve higher yields and better purity. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to construct the spiro ring system efficiently. The incorporation of the fluorosulfonyl group has been shown to enhance the molecule's stability and reactivity, making it suitable for advanced chemical transformations.

The fluorosulfonyl group in tert-butyl 5-(fluorosulfonyl)methyl imparts unique electronic properties to the molecule. This group acts as an electron-withdrawing substituent, which can influence the reactivity of neighboring functional groups. Such characteristics make this compound a valuable precursor in organic synthesis, particularly in the development of bioactive molecules and materials with tailored functionalities.

In terms of applications, tert-butyl 5-(fluorosulfonyl)methyl has shown promise in several fields. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of complex drug molecules targeting various therapeutic areas. Its ability to participate in multiple reaction pathways makes it a versatile building block in medicinal chemistry.

Beyond pharmaceuticals, this compound has also found applications in materials science. The spiro structure's rigidity and stability make it an attractive candidate for designing advanced materials with specific mechanical or electronic properties. Researchers are exploring its potential in creating novel polymers and nanomaterials with enhanced performance characteristics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorosulfonyl group significantly alters the electron density distribution within the molecule, enhancing its electrophilic character at specific sites. These findings have been instrumental in guiding experimental efforts to optimize its synthetic routes and applications.

In conclusion, tert-butyl 5-(fluorosulfonyl)methyl-6-oxa-2-azaspiro3.4octane-2-carboxylate stands out as a multifaceted compound with vast potential across various chemical domains. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in future innovations within organic synthesis and materials development.